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Compound of Interest

Compound Name: Molinate

Cat. No.: B1677398

A comprehensive review of the experimental data on the reproductive effects of the
thiocarbamate herbicide Molinate in rodents reveals a clear mechanism of toxicity that is
specific to this animal model and unlikely to be relevant to humans. This guide provides a
detailed comparison of the effects observed in rodents and other species, including humans,
supported by experimental data and mechanistic insights.

Molinate has been shown to impair reproductive function in male rats, leading to concerns
about its potential impact on human health.[1][2] However, extensive research has
demonstrated that the reproductive toxicity of Molinate is a rodent-specific phenomenon due to
a unique metabolic pathway and physiological differences in cholesterol transport.[3]

Comparative Reproductive Toxicity of Molinate
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Mechanism of Rodent-Specific Reproductive
Toxicity

The reproductive toxicity of Molinate in male rats is a multi-step process initiated by its

metabolic activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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